Cas no 1247645-16-4 (6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine)
6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-pyrrolidin-1-ylpyrimidin-4-amine
- 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine
- 6-Methyl-2-pyrrolidin-1-yl-pyrimidin-4-ylamine
- F1969-0042
- 1247645-16-4
- 4-Pyrimidinamine, 6-methyl-2-(1-pyrrolidinyl)-
- XZB64516
- MFCD16690458
- SB32179
- EN300-1265737
- CS-0199890
- AS-36070
- AKOS011472099
- 6-Methyl-2-(1-pyrrolidinyl)-4-pyrimidinamine
- DB-263946
- Z960784360
- DTXSID10696291
- SCHEMBL22148449
-
- MDL: MFCD16690458
- Inchi: 1S/C9H14N4/c1-7-6-8(10)12-9(11-7)13-4-2-3-5-13/h6H,2-5H2,1H3,(H2,10,11,12)
- InChI Key: DMTHAPGLGQMHGT-UHFFFAOYSA-N
- SMILES: N1(C2N=C(C=C(C)N=2)N)CCCC1
Computed Properties
- Exact Mass: 178.121846464g/mol
- Monoisotopic Mass: 178.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55Ų
6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M221838-10mg |
6-Methyl-2-(Pyrrolidin-1-Yl)pyrimidin-4-amine |
1247645-16-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M221838-50mg |
6-Methyl-2-(Pyrrolidin-1-Yl)pyrimidin-4-amine |
1247645-16-4 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M221838-100mg |
6-Methyl-2-(Pyrrolidin-1-Yl)pyrimidin-4-amine |
1247645-16-4 | 100mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM167125-1g |
6-Methyl-2-pyrrolidin-1-ylpyrimidin-4-amine |
1247645-16-4 | 97% | 1g |
$489 | 2021-08-05 | |
| abcr | AB306621-1 g |
6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine, 97%; . |
1247645-16-4 | 97% | 1g |
€769.00 | 2022-06-11 | |
| eNovation Chemicals LLC | D970932-100mg |
6-Methyl-2-pyrrolidin-1-yl-pyrimidin-4-ylamine |
1247645-16-4 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | D970932-250mg |
6-Methyl-2-pyrrolidin-1-yl-pyrimidin-4-ylamine |
1247645-16-4 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | D970932-500mg |
6-Methyl-2-pyrrolidin-1-yl-pyrimidin-4-ylamine |
1247645-16-4 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | D970932-1g |
6-Methyl-2-pyrrolidin-1-yl-pyrimidin-4-ylamine |
1247645-16-4 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D970932-5g |
6-Methyl-2-pyrrolidin-1-yl-pyrimidin-4-ylamine |
1247645-16-4 | 95% | 5g |
$4475 | 2024-07-28 |
6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine
6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine: A Comprehensive Overview
The compound 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine, also identified by the CAS number 1247645-16-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 6, specifically a pyrrolidine group at position 2, an amine group at position 4, and a methyl group at position 6.
The synthesis of 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, focusing on reducing reaction time, minimizing by-products, and improving overall scalability for industrial applications.
In terms of biological activity, 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine has shown promising results in preclinical studies. It exhibits potent activity against several therapeutic targets, including kinases and other enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit key enzymes associated with inflammatory diseases, making it a potential candidate for anti-inflammatory drug development.
The structural features of this compound play a crucial role in its biological activity. The presence of the pyrrolidine group at position 2 enhances the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets. The amine group at position 4 contributes to hydrogen bonding capabilities, which are critical for interactions with protein targets. Additionally, the methyl group at position 6 provides steric bulk, influencing the molecule's conformation and stability.
Recent research has also focused on the pharmacokinetic properties of 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amines. Studies have shown that this compound exhibits favorable absorption profiles in preclinical models, indicating potential suitability for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which is advantageous for maintaining therapeutic concentrations in vivo.
The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have elucidated its electronic structure and reactivity patterns. These computational approaches have complemented experimental findings and facilitated rational drug design efforts targeting this molecule.
In conclusion, 6-methyl-2-(pyrrolidin-1-yli)pyrimidin-amines, represented by CAS number 1247645–16–4, is a versatile compound with immense potential in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable asset in the development of novel therapeutic agents. Continued research into its synthesis optimization, biological mechanisms, and pharmacokinetic profiles will undoubtedly unlock new opportunities for its application in medicine.
1247645-16-4 (6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine) Related Products
- 873839-07-7(2-Pyrimidinamine, 4-(hexahydro-1(2H)-azocinyl)-6-methyl-)
- 838903-37-0(2,4-PYRIMIDINEDIAMINE, N4,N4-DIBUTYL-6-METHYL-N2-OCTYL-)
- 23448-78-4(2,4-Pyrimidinediamine, N2,N2,N4,N4-tetraethyl-6-methyl-)
- 838902-85-5(2,4-PYRIMIDINEDIAMINE, N2,N2,6-TRIMETHYL-N4-OCTYL-)
- 873839-06-6(2-Pyrimidinamine, 4-(hexahydro-1H-azepin-1-yl)-6-methyl-)
- 91717-22-5(2-Amino-4-piperidino-6-methylpyrimidine)
- 111697-12-2(2,4-bis-(N,N-di-n-propylamino)-6-methylpyrimidine)
- 111697-13-3(2,4-Pyrimidinediamine, N2,N2,N4,N4-tetrabutyl-6-methyl-)
- 838902-56-0(2-Pyrimidinamine, 4-methyl-N-octyl-6-(1-pyrrolidinyl)-)
- 723511-00-0(2-PYRIMIDINAMINE, 4-(4-HEXYL-1-PIPERAZINYL)-6-METHYL-)